Cas no 115753-34-9 (4-amino-5-bromo-1,2-Benzenedicarbonitrile)

• Product Name: 4-amino-5-bromo-1,2-Benzenedicarbonitrile
• CAS No: 115753-34-9
• MF: C₈H₄BrN₃
• MW: 222.041460037231
• CID: 2114217
• PubChem ID: 19753712
• Update Time: 2025-04-21

4-amino-5-bromo-1,2-Benzenedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-bromo-1,2-Benzenedicarbonitrile
• 4-amino-5-bromophthalodinitrile

• Inchi： 1S/C8H4BrN3/c9-7-1-5(3-10)6(4-11)2-8(7)12/h1-2H,12H2
• InChI Key： SEZSSYMITKXDTB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C#N)C=C1N

Computed Properties

• Exact Mass: 220.95886Da
• Monoisotopic Mass: 220.95886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.6Ų